Cas no 120601-65-2 (regaloside F)

• Product Name: regaloside F
• CAS No: 120601-65-2
• Molecular Formula: C₁₉H₂₆O₁₁
• Molecular Weight: 430.40300
• CID: 231096
• PubChem ID: 14284479

regaloside F Properties

Names and Identifiers

• b-D-Glucopyranoside,(2S)-2-hydroxy-3-[[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]oxy]propyl(9CI)
• regaloside F
• b-D-Glucopyranoside,2-hydroxy-3-[[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]oxy]propyl,[S-(E)]-
• E88782
• 120601-65-2
• AKOS040756544
• CS-0140213
• FS-7393
• HY-N8155
• DA-67139

• InChIKey： ZGENOXMVMATRDW-FSTLHUPISA-N
• Inchi： InChI=1S/C19H26O11/c1-27-13-6-10(2-4-12(13)22)3-5-15(23)28-8-11(21)9-29-19-18(26)17(25)16(24)14(7-20)30-19/h2-6,11,14,16-22,24-26H,7-9H2,1H3/b5-3+/t11-,14-,16-,17+,18-,19-/m1/s1
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC[C@H](O)COC(/C=C/C2=CC(OC)=C(O)C=C2)=O)O1

Computed Properties

• Exact Mass: 430.14800
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 430.14751164g/mol
• Heavy Atom Count: 30
• Complexity: 557
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 175Ų

Experimental Properties

• LogP: -1.86540
• PSA: 175.37000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylmonoacylglycerols